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Introduction

Calphostin C is a potent and specific inhibitor of protein kinase C (PKC), a family of enzymes
crucial in various cellular signaling pathways.[1][2][3] Isolated from the fungus Cladosporium
cladosporioides, Calphostin C exerts its inhibitory effect by interacting with the regulatory
diacylglycerol (DAG) binding site of PKC.[4] A unique characteristic of Calphostin C is its light-
dependent mechanism of action; its inhibitory activity is significantly enhanced upon exposure
to fluorescent light.[5] This feature allows for precise temporal and spatial control of PKC
inhibition in experimental settings.

These application notes provide detailed protocols for the use of Calphostin C in cell culture,
including methods for assessing its effects on cell viability, apoptosis, and endoplasmic
reticulum (ER) stress.

Mechanism of Action

Calphostin C competitively inhibits the binding of DAG and phorbol esters to the C1 domain of
PKC.[2][6] This action prevents the conformational changes required for PKC activation,
thereby blocking downstream signaling cascades. The light-dependency of Calphostin C's
activity is a critical experimental consideration.[5] At higher concentrations and with light
exposure, Calphostin C can induce apoptosis and ER stress, highlighting its potential as a
cytotoxic agent in cancer research.[1][2]
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Data Presentation

Calphostin C Potency and Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Calphostin C for PKC inhibition and its cytotoxic effects on various cancer cell lines.

Parameter Target/Cell Line IC50 Value Reference
PKC Inhibition Protein Kinase C 50 nM [21[31[4]
_ _ Malignant Glioma
Cell Proliferation ~ 40 - 60 nM [31[6]
Cells
o MCF-7 (Breast
Cytotoxicity ) 15.1 nM [1]
Carcinoma)
Cytotoxicity U251 (Glioblastoma) 28.5nM [1]
o PANC-1 (Pancreatic
Cytotoxicity ) 45.7 nM [1]
Carcinoma)
Cytotoxicity 501 MEL (Melanoma) 35.2nM [1]
o A549 (Lung
Cytotoxicity ) 42.1 nM [1]
Carcinoma)
o PC3 (Prostate
Cytotoxicity 38.9nM [1]

Carcinoma)

Signaling Pathway and Experimental Workflow
Calphostin C Signaling Pathway
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Calphostin C Signaling Pathway
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Calphostin C Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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